3-Methyl-4-furoxancarbohydrazide

• CAS No.: 37895-46-8
• Molecular Formula: C4H6N4O3
• Molecular Weight: 158.12
• IUPAC Name: 4-methyl-5-oxido-1,2,5-oxadiazol-5-ium-3-carbohydrazide
• InChI: InChI=1S/C4H6N4O3/c1-2-3(4(9)6-5)7-11-8(2)10/h5H2,1H3,(H,6,9)
• InChI Key: MCSNAXPUEZZHNA-UHFFFAOYSA-N
• SMILES: CC1=[N+](ON=C1C(=O)NN)[O-]
• Synonyms: 3-methylfuroxan-4-carboxylic acid hydrazide; 3-MFOCH

Description

3-Methyl-4-furoxancarbohydrazide is a heterocyclic compound featuring a furoxan (1,2,5-oxadiazole N-oxide) core substituted with a methyl group at the 3-position and a carbohydrazide (-CONHNH₂) moiety at the 4-position. Furoxan derivatives are notable for their diverse biological activities, including antimicrobial, anticancer, and nitric oxide (NO)-donating properties .

Comparison with Similar Compounds

Key Structural Analogs

The following carbohydrazide-containing compounds share structural or functional similarities with 3-Methyl-4-furoxancarbohydrazide:

Compound	Core Structure	Substituents	Key Properties	Reference
This compound	Furoxan	- 3-Methyl - 4-Carbohydrazide	Potential NO-donor, hydrogen-bonding capacity
5-[(3-Methyl-4-nitrophenoxy)methyl]-2-furohydrazide	Furan	- 3-Methyl-4-nitrophenoxymethyl - 2-Carbohydrazide	High polarity due to nitro group; likely photolabile
5-Methyl-3-phenyl-4-isoxazolecarbohydrazide	Isoxazole	- 5-Methyl - 3-Phenyl - 4-Carbohydrazide	Lipophilic due to phenyl group; antimicrobial applications
2-[3-hydroxy-4-[4-(4-methoxyphenyl)-5-(trifluoromethyl)-1H-pyrazol-3-yl]phenoxy]acetohydrazide	Pyrazole-phenoxy hybrid	- Trifluoromethyl - Methoxyphenyl - Acetohydrazide	Enhanced metabolic stability (CF₃ group); kinase inhibition potential